2-(2-methoxyphenyl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H18N2O2S/c1-23-17-6-3-2-5-15(17)12-19(22)21-13-14-8-9-20-16(11-14)18-7-4-10-24-18/h2-11H,12-13H2,1H3,(H,21,22)
• InChI Key: SCRKUKLLJAENDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

2-(2-methoxyphenyl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide is a compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MPTA and has been found to have several biochemical and physiological effects that make it a promising candidate for further research.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have been exploring the synthesis of various pyridine and thiophene derivatives due to their significant insecticidal, antimicrobial, and potential therapeutic activities. One study focused on the synthesis of pyridine derivatives, highlighting their moderate to strong aphidicidal activities, which suggests potential applications in developing more effective insecticides (Bakhite et al., 2014). Another investigation into thiazoles and their fused derivatives revealed antimicrobial activities, indicating their potential for creating new antibiotics or antifungal agents (Wardkhan et al., 2008).

Anticancer Research

There is ongoing research into novel compounds with potential anticancer properties. A study synthesized and screened different acetamide derivatives of oxadiazole-thiol for cytotoxicity against various cancer cell lines, indicating the potential for developing new anticancer drugs (Vinayak et al., 2014). Another research project focused on synthesizing 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, showing significant growth inhibition against several cancer cell lines and suggesting a pathway for new anticancer agents (Al-Sanea et al., 2020).

Agricultural Applications

In the agricultural sector, research into chloroacetamide herbicides and their metabolism by liver microsomes in humans and rats has been conducted to understand their potential health impacts and to improve safety profiles for agricultural use (Coleman et al., 2000). Another study examined the reception and activity of chloroacetamide herbicides in soil with different levels of wheat straw and irrigation, providing insights into optimizing their use in crop protection while minimizing environmental impact (Banks & Robinson, 1986).